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Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089 Get Quote

An in-depth examination of the aprotic polar solvent, its properties, and applications in

advanced chemical synthesis.

Diglyme, or bis(2-methoxyethyl) ether, is a high-boiling point, aprotic polar solvent with the

chemical formula (CH₃OCH₂CH₂)₂O.[1] Its unique combination of properties, including high

chemical stability and miscibility with a wide range of organic solvents and water, makes it an

invaluable tool in various chemical applications, from organic synthesis to the formulation of

pharmaceuticals and electronics.[2][3] This technical guide provides a detailed overview of

diglyme, focusing on its core properties, experimental applications, and safety considerations

relevant to professionals in research and drug development.

Core Properties of Diglyme
Diglyme's utility as a solvent is rooted in its distinct physical and chemical characteristics. As a

polar aprotic solvent, it possesses a significant dipole moment but lacks acidic protons. This

allows it to dissolve a wide array of polar and nonpolar compounds while remaining chemically

inert in many reaction environments.[4] Its stability under strongly alkaline conditions further

enhances its versatility.[5]

Table 1: Physical and Chemical Properties of Diglyme
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Property Value

Chemical Formula C₆H₁₄O₃

Molecular Weight 134.17 g/mol [2]

Appearance Colorless liquid[1]

Odor Slight, ether-like[1]

Boiling Point 162 °C[2]

Melting Point -68 °C[2]

Density 0.945 g/cm³ at 20 °C[2]

Flash Point 67 °C[2]

Water Solubility Miscible[1]

Refractive Index nD20 1.4097[6]

Applications in Chemical Synthesis
Diglyme's high boiling point and stability make it an excellent solvent for reactions requiring

elevated temperatures.[4] It is particularly favored for reactions involving organometallic

reagents, such as Grignard reactions and metal hydride reductions, where it can enhance

reaction rates.[1] Its ability to chelate alkali metal cations leaves the corresponding anions

more reactive, thereby accelerating reaction kinetics.[1][7]

Key applications include:

Grignard Reactions: Diglyme serves as an effective reaction medium for the synthesis of

organomagnesium compounds.[6]

Metal Hydride Reductions: It is a suitable solvent for reductions using reagents like lithium

aluminum hydride.[1]

Hydroboration Reactions: Diglyme is used as a solvent in hydroboration reactions with

diborane.[1]
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Polymerization Reactions: It is employed in industrial polymerization processes for

compounds like isoprene and styrene.[8]

Pharmaceutical Synthesis: Diglyme is utilized in the production of pharmaceutical

intermediates and active pharmaceutical ingredients (APIs) due to its ability to facilitate

complex synthetic pathways.[7][9]

Experimental Protocol: A Representative Suzuki-
Miyaura Cross-Coupling Reaction
The following is a generalized protocol for a Suzuki-Miyaura cross-coupling reaction, a

cornerstone of modern drug discovery, where diglyme can be employed as a high-boiling point

solvent.

Objective: To synthesize a biaryl compound from an aryl halide and an arylboronic acid using a

palladium catalyst in diglyme.

Materials:

Aryl halide (e.g., 4-bromoanisole)

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Diglyme (anhydrous)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware for organic synthesis

Procedure:

Reaction Setup: A round-bottom flask is charged with the aryl halide (1.0 mmol), arylboronic

acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).
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Solvent Addition: Anhydrous diglyme (5 mL) is added to the flask.

Inert Atmosphere: The flask is evacuated and backfilled with an inert gas three times to

ensure an oxygen-free environment.

Heating: The reaction mixture is heated to 120 °C with vigorous stirring.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: Upon completion, the reaction mixture is cooled to room temperature and diluted

with an organic solvent (e.g., ethyl acetate). The mixture is then washed with water and

brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is purified by column

chromatography.

Table 2: Representative Data for Suzuki-Miyaura Coupling in Diglyme

Reactants Catalyst Base
Temperatur
e (°C)

Time (h) Yield (%)

4-

bromoanisole

,

Phenylboroni

c acid

Pd(PPh₃)₄ K₂CO₃ 120 4 >90

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Visualization of Solvent-Cation Interaction
Diglyme's efficacy in many organometallic reactions stems from its ability to coordinate with

metal cations. The oxygen atoms in the ether linkages act as Lewis bases, chelating the metal

ion and effectively solvating it. This leaves the counter-anion more "naked" and, therefore,

more nucleophilic.
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Caption: Chelation of a metal cation by a diglyme molecule.

Experimental Workflow for Solvent Purification
For moisture-sensitive reactions, such as those involving Grignard reagents, the purity of

diglyme is critical. The following workflow outlines a standard procedure for drying and

purifying diglyme.
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Start: Commercial Diglyme

Pre-drying over Anhydrous Na2SO4

Distillation from Sodium-Benzophenone Ketyl

Storage over Molecular Sieves under Inert Gas

End: Anhydrous Diglyme

Click to download full resolution via product page

Caption: Workflow for the purification of diglyme.

Safety and Handling
Diglyme is classified as a reproductive toxin and may impair fertility or cause harm to the

unborn child.[1][2] The European Chemicals Agency lists it as a substance of very high concern

(SVHC).[1] Therefore, it is imperative to handle diglyme with appropriate safety precautions.

Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[5]

Diglyme can form explosive peroxides upon exposure to air and light.[5][10]
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Disposal: Dispose of diglyme and its containers in accordance with local, state, and federal

regulations.

Conclusion
Diglyme is a versatile and powerful aprotic polar solvent with a wide range of applications in

modern chemical synthesis, particularly in the pharmaceutical and materials science sectors.

Its high boiling point, chemical stability, and ability to enhance the reactivity of organometallic

reagents make it an invaluable tool for researchers and drug development professionals.

However, its reproductive toxicity necessitates strict adherence to safety protocols. By

understanding its properties and handling it with care, scientists can continue to leverage

diglyme to drive innovation in chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b029089#diglyme-as-an-aprotic-polar-
solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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